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Compound of Interest

Compound Name: N-(N-Glycylglycyl)-DL-valine

CAS No.: 17343-00-9

Cat. No.: B106070

Get Quote

Executive Summary
Glycyl-Glycyl-DL-Valine (Gly-Gly-DL-Val) is a linear tripeptide of significant interest in solution

thermodynamics and protein folding models.[1] Comprising a flexible diglycine backbone and a

hydrophobic, racemic valine terminus, it serves as an excellent model system for studying

hydrophobic hydration and peptide-solvent interactions.

The inclusion of the DL-Valine moiety (racemic mixture) distinguishes this peptide from its pure

chiral counterparts, introducing specific crystallographic and solubility behaviors critical for

formulation science. This guide details its molecular architecture, thermodynamic profile, and

the gold-standard protocols for its characterization.

Part 1: Molecular Architecture & Stereochemistry
Structural Specifications
The molecule consists of two glycine residues linked to a terminal valine. The "DL" designation

indicates that the C-terminal valine exists as a racemic mixture (50:50 ratio of D- and L-
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enantiomers).[1] This has profound implications for enzymatic stability, as D-amino acids are

generally resistant to standard proteolytic degradation.[1]

Property Specification

IUPAC Name
2-[[2-(2-aminoacetyl)aminoacetyl]amino]-3-

methylbutanoic acid

Sequence H-Gly-Gly-DL-Val-OH

Molecular Formula

Molecular Weight 231.25 g/mol

Physical State White crystalline powder (hygroscopic)

Stereochemistry
Racemic at C-terminal

-carbon

Electrochemical Profile (Zwitterionic Behavior)
Like all peptides, Gly-Gly-DL-Val exists as a zwitterion in neutral aqueous solution.[1] The

ionization states are governed by the N-terminal amine and the C-terminal carboxyl group.

Acidic Dissociation Constant (

, -COOH): ~3.15 (Estimated based on tripeptide homologs).[1] The peptide bond lowers the
pKa of the terminal carboxyl compared to free Valine.

Basic Dissociation Constant (

,

): ~8.10. The electron-withdrawing effect of the adjacent carbonyl group lowers the pKa of
the terminal amine compared to free Glycine.

Isoelectric Point (pI): ~5.[1]63. Calculated as

.[1] At this pH, the peptide has net zero charge and minimum solubility.
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Visualization: Protonation Equilibrium
The following diagram illustrates the pH-dependent speciation of Gly-Gly-DL-Val.[1]

CATIONIC FORM
(pH < 2.0)

Net Charge: +1
[NH3+ ... COOH]

ZWITTERION (pI)
(pH ~ 5.6)

Net Charge: 0
[NH3+ ... COO-]

-H+ (pKa1 ~3.15)
ANIONIC FORM

(pH > 9.0)
Net Charge: -1
[NH2 ... COO-]

-H+ (pKa2 ~8.10)

Click to download full resolution via product page

Figure 1: Protonation states of Gly-Gly-DL-Val shifting from Cationic (acidic) to Anionic (basic)

environments.[1]

Part 2: Solution Thermodynamics
Expert Insight: In drug development, understanding the volumetric properties of a peptide

predicts how it interacts with solvent shells—a critical factor for solubility and bioavailability.

Volumetric Properties
The interaction of Gly-Gly-DL-Val with water is characterized by electrostriction (compression of

solvent around charged termini) and hydrophobic hydration (caging of water around the Valine

isopropyl side chain).[1]

Apparent Molar Volume (

): Measures the volume contribution of the solute to the solution.

Partial Molar Volume (

): The value at infinite dilution.[1] For Gly-Gly-DL-Val, this is expected to be approximately
158–162 cm³/mol at 298.15 K.[1]

Mechanism:[2][3] The bulky isopropyl group of Valine increases

compared to Gly-Gly-Gly, disrupting the water structure less than charged groups but
occupying significant geometric space.
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Acoustic Properties
Ultrasonic speed (

) measurements allow us to derive the Isentropic Compressibility (

).[1][4]

Gly-Gly-DL-Val solutions typically show a decrease in compressibility as concentration

increases.[1]

Interpretation: The water molecules surrounding the zwitterion are "harder" to compress than

bulk water due to strong electrostrictive forces.

Part 3: Experimental Protocols (Standard Operating
Procedures)
Protocol A: High-Precision Density & Ultrasonic Speed
Determination
Purpose: To determine partial molar volumes and compressibility, essential for stability profiling.

Reagents & Equipment:

Analyte: Gly-Gly-DL-Val (>99% purity, recrystallized from ethanol-water).[1]

Solvent: Degassed, triple-distilled water (Conductivity < 1

).[1]

Instrument: Anton Paar DSA 5000M (Density and Sound Velocity Meter).[1]

Workflow:

Pre-Treatment: Dry the peptide in a vacuum desiccator over

for 48 hours to remove trace moisture. This is critical; bound water falsifies density readings.
[1]
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Stock Preparation: Prepare a stock solution (approx. 0.1 mol/kg) by mass (weighing

precision

mg).[1]

Dilution Series: Create 5 dilutions ranging from 0.01 to 0.1 mol/kg.

Measurement:

Inject sample into the oscillating U-tube (Density) and ultrasonic cell.

Equilibrate at 298.15 K (

K).[1]

Record Density (

) and Sound Velocity (

).[1][5]

Calculation: Use the following equation to calculate Apparent Molar Volume (

):

Where

= Molar mass,

= molality,

= solution density,

= solvent density.[1][6]

Protocol B: Potentiometric Determination of pKa
Purpose: To determine the precise ionization constants for formulation buffering.

Workflow:
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System Setup: Thermostated glass reaction vessel (25°C) under Nitrogen atmosphere (to

prevent

absorption).

Calibration: Calibrate pH electrode using buffers pH 4.01 and 7.00.

Titration:

Dissolve 2 mM Gly-Gly-DL-Val in 50 mL of 0.15 M KCl (ionic strength adjuster).

Acidify with HCl to pH ~2.0.[1]

Titrate with standard carbonate-free KOH (0.1 M) in small increments (0.05 mL).

Analysis: Plot pH vs. Volume of base. Use the Gran Method or non-linear least squares (e.g.,

HYPERQUAD) to refine the equivalence points and calculate pKa values.

Visualization: Experimental Logic Flow
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Figure 2: Step-by-step workflow for the thermodynamic characterization of Gly-Gly-DL-Val.

Part 4: Applications in Drug Development
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Enzymatic Stability (The "DL" Advantage)
The presence of the racemic DL-Valine at the C-terminus provides a unique advantage in

peptide drug design. Endogenous proteases (like carboxypeptidases) are stereoselective for L-

amino acids.[1]

Mechanism: The D-isomer fraction of Gly-Gly-DL-Val acts as a competitive inhibitor or simply

resists cleavage, effectively increasing the plasma half-life of the peptide compared to the

pure L-isomer (Gly-Gly-L-Val).[1]

Solubility & Formulation
Salting-In: In the presence of electrolytes (NaCl, KCl), Gly-Gly-DL-Val exhibits a "salting-in"

effect due to the interaction of ions with the zwitterionic backbone.[1]

Cosolvents: Solubility decreases in ethanol/water mixtures as the dielectric constant drops,

destabilizing the zwitterion. This property is utilized in antisolvent crystallization for

purification.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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